4-Amino-2-(butylthio)-5-pyrimidinecarboxylic acid ethyl ester

• IUPAC Name: ethyl 4-amino-2-butylsulfanylpyrimidine-5-carboxylate
• InChI: InChI=1S/C11H17N3O2S/c1-3-5-6-17-11-13-7-8(9(12)14-11)10(15)16-4-2/h7H,3-6H2,1-2H3,(H2,12,13,14)
• InChI Key: ZGIWBBOWHHBPTF-UHFFFAOYSA-N
• Canonical SMILES: CCCCSC1=NC=C(C(=N1)N)C(=O)OCC
• Molecular Formula: C11H17N3O2S
• DSSTOX Substance ID: DTXSID00389746
• Molecular Weight: 255.34 g/mol
• CAS RN: 116218-70-3

Description

“4-Amino-2-(butylthio)-5-pyrimidinecarboxylic acid ethyl ester” is a chemical compound with the empirical formula C11H17N3O2S. It has a molecular weight of 255.34. This compound is solid in form.

Molecular Structure Analysis

The SMILES string for this compound is NC1=C(C(OCC)=O)C=NC(SCCCC)=N1. This indicates that the compound contains an ethyl ester group (OCC), a butylthio group (SCCCC), and a pyrimidine ring (C1=CNC=N1), among other functional groups.

Scientific Research Applications

Synthesis and Chemical Transformations

• Ethyl or methyl esters of 4-substituted 2-amino-, 2-methyl-, or 2-phenyl-5-pyrimidinecarboxylic acids can be obtained through a reaction with ethyl or methyl 2-dimethylaminomethylene-3-oxoalkanoates and various dinucleophiles. These esters can be hydrolyzed to corresponding acids and converted to pyrimidines in high yields. This process is significant in synthesizing various pyrimidine derivatives with potential applications in medicinal chemistry (Schenone, Sansebastiano & Mosti, 1990).

Biological Activities

• Ethyl or methyl 2,4-disubstituted 5-pyrimidinecarboxylates have been synthesized and evaluated for their biological activities. Notably, certain esters displayed significant activity against herpes simplex virus type 1 (HSV-1) and various fungal strains. This implies potential applications of these compounds in developing antiviral and antifungal agents (Sansebastiano, Mosti, Menozzi, Schenone, Muratore, Petta, Debbia, Schito & Schito, 1993).

Anticancer Applications

• Isothiazolopyrimidines, which include derivatives of 5-amino-3-methylisothiazolo[5,4-d]pyrimidine-4-dione and 3-methyl-5-semicarbazido-4-isothiazolocarboxylic acid ethyl esters, have been synthesized and shown to have significant anticancer activities against various cancer cell lines such as L-1210 leukemia and Ehrlich carcinoma. This research highlights the potential of these compounds in developing new anticancer agents (Machoń, Wieczorek & Mordarski, 1987).

Cardiotonic Activity

• Novel pyrimidine derivatives, including ethyl or methyl 4-substituted or unsubstituted 2-(dimethylamino)-5-pyrimidinecarboxylates, were synthesized and evaluated for their cardiotonic activity. One compound showed notable positive inotropic effects in guinea pig atria, indicating potential applications in developing new cardiotonic agents (Dorigo, Fraccarollo, Santostasi, Maragno, Floreani, Borea, Mosti, Sansebastiano, Fossa, Orsini, Benetollo & Bombieri, 1996).

Apoptosis-Inducing Agents

• Ethyl 2-amino-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylate, a compound related to pyrimidine derivatives, has been synthesized and tested for its anticancer properties. It has shown promising results as an apoptosis-inducing agent, particularly against breast cancer cells, which suggests its potential use in cancer treatment (Gad, Nafie, Eltamany, Hammad, Barakat & Boraei, 2020).